Cas no 2171225-79-7 ((1S)-1-3-cyclopropyl-1-(2,2-dimethylpropyl)-1H-pyrazol-5-ylethan-1-amine)

• Product Name: (1S)-1-3-cyclopropyl-1-(2,2-dimethylpropyl)-1H-pyrazol-5-ylethan-1-amine
• CAS No: 2171225-79-7
• MF: C₁₃H₂₃N₃
• MW: 221.341822862625
• CID: 6464533
• PubChem ID: 165589817
• Update Time: 2025-07-02

(1S)-1-3-cyclopropyl-1-(2,2-dimethylpropyl)-1H-pyrazol-5-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-3-cyclopropyl-1-(2,2-dimethylpropyl)-1H-pyrazol-5-ylethan-1-amine
• 2171225-79-7
• EN300-1616948
• (1S)-1-[3-cyclopropyl-1-(2,2-dimethylpropyl)-1H-pyrazol-5-yl]ethan-1-amine

• Inchi： 1S/C13H23N3/c1-9(14)12-7-11(10-5-6-10)15-16(12)8-13(2,3)4/h7,9-10H,5-6,8,14H2,1-4H3/t9-/m0/s1
• InChI Key： YZANOQOPCLIPLN-VIFPVBQESA-N
• SMILES： N1(C([C@H](C)N)=CC(C2CC2)=N1)CC(C)(C)C

Computed Properties

• Exact Mass: 221.189197746g/mol
• Monoisotopic Mass: 221.189197746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.8Ų

Additional information on (1S)-1-3-cyclopropyl-1-(2,2-dimethylpropyl)-1H-pyrazol-5-ylethan-1-amine

Compound Introduction: (1S)-1-3-cyclopropyl-1-(2,2-dimethylpropyl)-1H-pyrazol-5-ylethan-1-amine (CAS No. 2171225-79-7)

(1S)-1-3-cyclopropyl-1-(2,2-dimethylpropyl)-1H-pyrazol-5-ylethan-1-amine is a sophisticated organic molecule with a unique structural framework that has garnered significant attention in the field of pharmaceutical chemistry. This compound, identified by its CAS number 2171225-79-7, belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The intricate arrangement of its functional groups, including a cyclopropyl substituent and a 2,2-dimethylpropyl chain, contributes to its distinct chemical properties and makes it a subject of interest for researchers exploring novel pharmacophores.

The structural composition of this compound is characterized by a pyrazole core linked to an ethanamine moiety, with the cyclopropyl group attached at the 3-position and the 2,2-dimethylpropyl group at the 1-position of the pyrazole ring. This specific configuration imparts unique steric and electronic characteristics, which are crucial in determining its interaction with biological targets. The presence of both cyclopropyl and dimethylalkyl groups enhances its lipophilicity, potentially improving membrane permeability and bioavailability—key factors in drug design.

In recent years, there has been growing interest in pyrazole derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential roles in various therapeutic areas, including anti-inflammatory, antimicrobial, anticancer, and antiviral applications. The< strong>(1S)-configuration of this molecule suggests that it may exhibit enantioselective interactions with biological receptors, which could be leveraged to develop more targeted and effective drugs.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. The pyrazole scaffold is highly versatile and can be modified in numerous ways to optimize pharmacological properties. Researchers have been exploring strategies to enhance the binding affinity and selectivity of pyrazole-based molecules by incorporating additional functional groups or altering the substitution patterns. The< strong>3-cyclopropyl and< strong>2,2-dimethylpropyl substituents in this compound may serve as starting points for further derivatization, allowing chemists to fine-tune its biological profile.

The synthesis of such complex molecules often presents significant challenges due to the need for precise stereocontrol and regioselectivity. However, advances in synthetic methodologies have made it increasingly feasible to construct intricate structures like this one. Modern techniques such as asymmetric catalysis and transition-metal-mediated reactions have enabled the efficient preparation of enantiomerically pure compounds, which are essential for many pharmaceutical applications.

The pharmacological evaluation of< strong>(1S)-1-3-cyclopropyl-1-(2,2-dimethylpropyl)-1H-pyrazol-5-ylethan-1-amine has revealed promising results in preclinical studies. These investigations have focused on understanding how the compound interacts with specific biological targets and modulates cellular processes. For instance, studies suggest that it may inhibit certain enzymes or receptors involved in inflammatory pathways, making it a candidate for treating conditions such as rheumatoid arthritis or inflammatory bowel disease.

In addition to its potential therapeutic applications, this compound has also attracted attention for its role in chemical biology research. Pyrazole derivatives are frequently used as probes to study enzyme mechanisms and receptor binding dynamics. The unique structural features of this molecule provide researchers with a valuable tool for dissecting complex biological systems and identifying new drug targets.

The development of novel pharmaceuticals is an iterative process that often involves multiple rounds of optimization based on structural modifications and biological testing. The< strong>CAS No. 2171225-79-7 identifier ensures that researchers can reliably obtain samples of this compound for further investigation. As more data becomes available on its properties and potential applications, it is likely that this molecule will continue to be explored as a candidate for future drug development.

The future directions for research on< strong>(1S)-1-3-cyclopropyl-1-(2,2-dimethylpropyl)-1H-pyrazol-5-ylethan-1-amine include expanding its chemical space through library synthesis and evaluating its efficacy in animal models. Collaborative efforts between synthetic chemists and biologists will be crucial in unlocking its full potential as a therapeutic agent. By leveraging cutting-edge technologies and innovative approaches, scientists hope to translate these promising preclinical findings into tangible benefits for patients worldwide.